Cas no 639824-52-5 (Bicyclo[4.2.0]octa-1,3,5-triene-3-sulfonyl chloride, 8-oxo-)

• Product Name: Bicyclo[4.2.0]octa-1,3,5-triene-3-sulfonyl chloride, 8-oxo-
• CAS No: 639824-52-5
• MF: C₈H₅ClO₃S
• MW: 216.641500234604
• CID: 425220
• PubChem ID: 12067471
• Update Time: 2025-04-19

Bicyclo[4.2.0]octa-1,3,5-triene-3-sulfonyl chloride, 8-oxo- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octa-1,3,5-triene-3-sulfonyl chloride, 8-oxo-
• 7-oxobicyclo[4.2.0]octa-1(6),2,4-triene-4-sulfonyl chloride
• KYXMIYWZYMZFDS-UHFFFAOYSA-N
• SCHEMBL7194507
• DTXSID90476876
• 5-Chlorosulfonylbenzocyclobutenone
• 639824-52-5

• Inchi： 1S/C8H5ClO3S/c9-13(11,12)6-2-1-5-3-8(10)7(5)4-6/h1-2,4H,3H2
• InChI Key： KYXMIYWZYMZFDS-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2CC(C=2C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 215.96485
• Monoisotopic Mass: 215.9647929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 51.21